10-(3-Nitrophenyl)-2,10-dihydroimidazo[2,1-b]quinazolin-5(3H)-one

• Molecular Formula: C16H12N4O3
• Molecular Weight: 308.29 g/mol
• IUPAC Name: 10-(3-nitrophenyl)-2,3-dihydroimidazo[2,1-b]quinazolin-5-one
• InChI: InChI=1S/C16H12N4O3/c21-15-13-6-1-2-7-14(13)19(16-17-8-9-18(15)16)11-4-3-5-12(10-11)20(22)23/h1-7,10H,8-9H2
• InChI Key: DGVAEKHIVMDZIR-UHFFFAOYSA-N
• Canonical SMILES: C1CN2C(=O)C3=CC=CC=C3N(C2=N1)C4=CC(=CC=C4)[N+](=O)[O-]
• CAS No.: 88969-72-6

Description

10-(3-Nitrophenyl)-2,10-dihydroimidazo[2,1-b]quinazolin-5(3H)-one is a complex heterocyclic compound that has garnered interest due to its potential applications in medicinal chemistry. This compound features a unique structure combining an imidazoquinazoline core with a nitrophenyl group, which contributes to its diverse chemical reactivity and biological activities.

Preparation Methods

The synthesis of 10-(3-Nitrophenyl)-2,10-dihydroimidazo[2,1-b]quinazolin-5(3H)-one typically involves multi-step reactions starting from readily available precursors. One common synthetic route includes the condensation of 2-aminobenzamide with an aldehyde or ketone, followed by cyclization to form the imidazoquinazoline core. Industrial production methods may involve optimization of these steps to enhance yield and purity, often employing catalysts and specific reaction conditions to streamline the process .

Chemical Reactions Analysis

10-(3-Nitrophenyl)-2,10-dihydroimidazo[2,1-b]quinazolin-5(3H)-one undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents such as hydrogen peroxide or potassium permanganate, leading to the formation of quinazolinone derivatives.

Reduction: Reduction reactions using agents like sodium borohydride or lithium aluminum hydride can convert the nitro group to an amino group, resulting in aminophenyl derivatives.

Substitution: The compound can participate in nucleophilic substitution reactions, where the nitro group can be replaced by other functional groups under appropriate conditions

Scientific Research Applications

10-(3-Nitrophenyl)-2,10-dihydroimidazo[2,1-b]quinazolin-5(3H)-one has been explored for various scientific research applications:

Chemistry: It serves as a building block for the synthesis of more complex molecules and as a model compound for studying reaction mechanisms.

Biology: The compound exhibits potential as an inhibitor of specific enzymes, making it a candidate for drug development.

Medicine: Its derivatives have shown promise in anticancer research, particularly as dual inhibitors of phosphatidylinositol 3-kinase and histone deacetylase.

Industry: The compound’s unique structure makes it useful in the development of new materials with specific properties.

Comparison with Similar Compounds

Similar compounds to 10-(3-Nitrophenyl)-2,10-dihydroimidazo[2,1-b]quinazolin-5(3H)-one include other imidazoquinazoline derivatives and nitrophenyl-substituted heterocycles. These compounds share structural features but differ in their specific functional groups and biological activities. For example:

2,3-Dihydroimidazo[1,2-c]quinazoline derivatives: These compounds also exhibit enzyme inhibitory activities but may target different enzymes or pathways.

Thiazoloquinazoline derivatives: These compounds have shown antifungal and antioxidant activities, highlighting the diverse applications of quinazoline-based structures.